Cas no 27423-82-1 (2-(3-methylphenyl)-4,5-dihydro-1h-imidazole)

2-(3-Methylphenyl)-4,5-dihydro-1H-imidazole is a substituted imidazoline derivative characterized by its aromatic methylphenyl group and partially saturated imidazole ring. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound’s rigid yet flexible framework allows for selective reactivity, particularly in the formation of heterocyclic compounds or as a ligand in coordination chemistry. Its stability under moderate conditions and compatibility with further functionalization enhance its utility in medicinal chemistry, where it may serve as a precursor for bioactive molecules. The methyl substitution at the phenyl ring can influence electronic and steric effects, offering tailored reactivity for targeted synthetic pathways.

2-(3-methylphenyl)-4,5-dihydro-1h-imidazole structure

27423-82-1 structure

Product Name:2-(3-methylphenyl)-4,5-dihydro-1h-imidazole

CAS No:27423-82-1

MF:C₁₀H₁₂N₂

MW:160.215682029724

MDL:MFCD09802162

CID:1431976

PubChem ID:3746427

Update Time:2025-06-06

2-(3-methylphenyl)-4,5-dihydro-1h-imidazole Chemical and Physical Properties

Names and Identifiers

- 2-(3-Methylphenyl)-4,5-dihydro-1H-imidazole
- 2-m-Tolyl-2-imidazolin
- 2-Azaspiro[4.5]decane-1,3-dione, 2-(3-methylphenyl)-
- N-m-Tolyl-2-azaspiro&lt
- 4.5&gt
- decan-1,3-dion
- 2-m-tolyl-2-Imidazoline
- 2-m-tolyl-2-aza-spiro[4.5]decane-1,3-dione
- CTK2D6798
- N-(3-methylphenyl)-2-aza-spiro[4.5]decane-1,3-dione
- 2-m-tolyl-4,5-dihydro-1H-imidazole
- 2-m-Tolyl-4,5-dihydro-1H-imidazol
- 4,5-dihydro-2-(3-methylphenyl)-1H-Imidazole
- N-m-Tolyl-2-azaspiro< 4.5> decan-1,3-dion
- DTXSID301262175
- BDBM50473204
- CS-0244832
- STK367894
- Z285049242
- CBA42382
- EN300-29538
- DB-067780
- CHEMBL276487
- SCHEMBL11337633
- A18552
- 27423-82-1
- AKOS005445152
- 1H-Imidazole, 4,5-dihydro-2-(3-methylphenyl)-
- 2-(3-methylphenyl)-4,5-dihydro-1h-imidazole
- MDL： MFCD09802162
- Inchi： 1S/C10H12N2/c1-8-3-2-4-9(7-8)10-11-5-6-12-10/h2-4,7H,5-6H2,1H3,(H,11,12)
- InChI Key： FAZYMPYKTJYGNR-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=C(C)C=2)=NCC1

Computed Properties

Exact Mass: 160.10016
Monoisotopic Mass: 160.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 24.4Å²

Experimental Properties

PSA: 24.39

2-(3-methylphenyl)-4,5-dihydro-1h-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM416040-1g	1H-IMidazole, 4,5-dihydro-2-(3-Methylphenyl)-	27423-82-1	95%+	1g	$466	2024-07-28
Enamine	EN300-29538-0.05g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	0.05g	$79.0	2025-02-20
Enamine	EN300-29538-0.1g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	0.1g	$118.0	2025-02-20
Enamine	EN300-29538-0.25g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	0.25g	$168.0	2025-02-20
Enamine	EN300-29538-0.5g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	0.5g	$266.0	2025-02-20
Enamine	EN300-29538-1.0g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	1.0g	$340.0	2025-02-20
Enamine	EN300-29538-2.5g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	2.5g	$667.0	2025-02-20
Enamine	EN300-29538-5.0g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	5.0g	$985.0	2025-02-20
Enamine	EN300-29538-10.0g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	95.0%	10.0g	$1461.0	2025-02-20
Enamine	EN300-29538-1g	2-(3-methylphenyl)-4,5-dihydro-1H-imidazole	27423-82-1	98%	1g	$340.0	2023-09-06

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